Cas no 63283-12-5 (2-[5-(Pyrimidin-4-yl)thiophen-2-yl]quinoline)

• Product Name: 2-[5-(Pyrimidin-4-yl)thiophen-2-yl]quinoline
• CAS No: 63283-12-5
• MF: C₁₇H₁₁N₃S
• MW: 289.354341745377
• CID: 2790254
• PubChem ID: 71373016
• Update Time: 2025-04-21

2-[5-(Pyrimidin-4-yl)thiophen-2-yl]quinoline Chemical and Physical Properties

Names and Identifiers

• 2-[5-(Pyrimidin-4-yl)thiophen-2-yl]quinoline
• DTXSID50795858
• 63283-12-5

• Inchi： 1S/C17H11N3S/c1-2-4-13-12(3-1)5-6-15(20-13)17-8-7-16(21-17)14-9-10-18-11-19-14/h1-11H
• InChI Key： YVRDQKAFXIUCMD-UHFFFAOYSA-N
• SMILES： S1C(C2C=CN=CN=2)=CC=C1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 289.06736854Da
• Monoisotopic Mass: 289.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.9Ų